Cas no 2030-63-9 (Clofazimine)
Clofazimine is a synthetic riminophenazine antibiotic with potent antimicrobial and anti-inflammatory properties. Primarily used in the treatment of leprosy (Hansen’s disease), it exhibits bactericidal activity against Mycobacterium leprae by disrupting DNA function and inhibiting mycobacterial growth. Clofazimine also demonstrates efficacy against multidrug-resistant tuberculosis (MDR-TB) and certain nontuberculous mycobacteria. Its lipophilic nature allows for prolonged tissue retention, ensuring sustained therapeutic effects. Additionally, the drug’s immunomodulatory properties make it valuable in managing erythema nodosum leprosum (ENL). Common formulations include oral capsules, with dosing tailored to the specific indication. While generally well-tolerated, its use may lead to reversible skin pigmentation. Clofazimine remains a critical component in global leprosy control programs.
Clofazimine structure
Product Name:Clofazimine
CAS No:2030-63-9
MF:C27H22Cl2N4
MW:473.39638376236
MDL:MFCD00056793
CID:42320
PubChem ID:2794
Update Time:2025-06-07
Clofazimine Chemical and Physical Properties
Names and Identifiers
-
- Clofazimine
- N,5-Bis(4-chlorophenyl)-3,5-dihydro-3-(isopropylimino)phenazin-2-amine
- Clofazimine-d7
- N,5-bis(4-chlorophenyl)-3-propan-2-yliminophenazin-2-amine
- 2-(4-Chlor-anilino)-5-(4-chlor-phenyl)-3-isopropylamino-phenazinium-betain
- 2-(4-chloro-anilino)-5-(4-chloro-phenyl)-3-isopropylamino-phenazinium-betaine
- B 663 (Pharmaceutical)
- Chlofazimine
- Clo
- Clofazimina
- Clofazimina [INN-Spanish]
- Clofazimine (N,5-Bis(4-chlorophenyl)-3,5-dihydro-3-(isopropylimino)phenazin-2-amine
- Clofaziminum
- Clofaziminum [INN-Latin]
- Lampren
- Lamprene
- HMS1569K13
- NSC-141046
- N,5-Bis(4-chlorophenyl)-3,5-dihydro-3-(isopropyliaino)phenazin-2-amine
- Pharmakon1600-01505974
- 2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[(1-methylethyl)imino]-
- WDQPAMHFFCXSNU-KRUMMXJUSA-N
- 2-Phenazinamine, N,5-bis(4-chlorophenyl)-3,5-dihydro-3-((1-methylethyl)imino)-
- Lamprene (TN)
- HMS2096K13
- NCGC00016600-07
- CLOFAZIMINE [USAN]
- KUC109573N
- 3-(p-Chloranilino)-10-(p-chlorphenyl)-2,10-dihydro-2-(isopropylimino)-phenazin
- HY-B1046
- MLS000028617
- CLOFAZIMINUM [WHO-IP LATIN]
- SMR000058704
- SW196840-4
- A814428
- CLOFAZIMINE [MI]
- EN300-21680301
- B 663, pharmaceutical
- MMV687800
- 2030-63-9
- HMS3394B05
- BRN 0060420
- BDBM50378783
- Clofazimine for system suitability, European Pharmacopoeia (EP) Reference Standard
- C06915
- 2-Phenazinamine,5-dihydro-N,5-bis(4-chlorophenyl)-3-[(1-methylethyl)imino]-
- NCGC00179529-01
- D00278
- EN300-267815
- N,5-Bis(4-chlorophenyl)-3-([1-methylethyl]imino)-3,5-dihydro-2-phenazinamine #
- Z2037279473
- B 663
- B 663 (VAN)
- B. 663
- 3-(p-Chloranilino)-10-(p-chlorophenyl)-2,10-dihydro-2-(isopropylimino)phenazine
- Prestwick_685
- CCG-269477
- Clofazimine [USAN:USP:INN:BAN]
- NCGC00016600-01
- SCHEMBL5663361
- CLOFAZIMINE [VANDF]
- B-663
- NSC 141046
- 3-(p-Chloranilino)-10-(p-chlorphenyl)-2,10-dihydro-2-(isopropylimino)-phenazin [German]
- HMS3652A16
- SMR004701474
- 4-25-00-03033 (Beilstein Handbook Reference)
- SR-05000001807
- NCGC00016600-09
- Clofazimine (JAN/USP/INN)
- CLOFAZIMINE [USP IMPURITY]
- AKOS015896438
- CHEMBL1292
- SCHEMBL26757
- Clofazimine, European Pharmacopoeia (EP) Reference Standard
- CS-4567
- MFCD00056793
- (4-Chloro-phenyl)-[5-(4-chloro-phenyl)-3-isopropylimino-3,5-dihydro-phenazin-2-yl]-amine
- N,5-bis(4-chlorophenyl)-3-(propan-2-ylimino)-3,5-dihydrophenazin-2-amine
- AMY22515
- D959AE5USF
- Phenazine, 3-(p-chloroanilino)-10-(p-chlorophenyl)-2,10-dihydro-2-(isopropylimino)-
- 3-(p-Chloranilino)-10-(p-chlorophenyl)-2,10-dihydro-2-(isopropylimino)-phenazine
- EINECS 217-980-2
- CLOFAZIMINE [JAN]
- MLS006010789
- BPBio1_000585
- HMS3713K13
- NCGC00016600-03
- SCHEMBL26758
- HMS2052B05
- GTPL9184
- DB00845
- NCGC00016600-02
- CPD000058704
- 3-(p-Chloroanilino)-10-(p-chlorophenyl)-2,10-dihydro-2-(isopropylimino)phenazine
- 2-Phenazinamine, N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[(1-methylethyl)imino]-
- NCGC00016600-04
- HMS2231B04
- NSC-759283
- DTXSID7022839
- (3Z)-N,5-bis(4-chlorophenyl)-3-[(1-methylethyl)imino]-3,5-dihydrophenazin-2-amine
- Phenazine,10-dihydro-2-(isopropylimino)-
- 2458811-14-6
- N,5-bis(4-chlorophenyl)-3-[(propan-2-yl)imino]-3,5-dihydrophenazin-2-amine
- B663
- J-013203
- DTXCID302839
- Phenazine,10-dihydro-3-(p-chloroanilino)-10-(p-chlorophenyl)-2-(isopropylimino)-
- CLOFAZIMINE [ORANGE BOOK]
- NCGC00016600-05
- N,5-bis(4-chlorophenyl)-3-(isopropylimino)-3,5-dihydrophenazin-2-amine
- Colfazimine
- Prestwick3_000376
- SPBio_002452
- CHEMBL1083384
- CCG-101159
- (3E)-N,5-bis(4-chlorophenyl)-3-[(propan-2-yl)imino]-3,5-dihydrophenazin-2-amine
- NCGC00016600-08
- Phenazine, 2,10-dihydro-3-(p-chloroanilino)-10-(p-chlorophenyl)-2-(isopropylimino)-
- KS-1412
- BCP07792
- HMS2093J10
- G-30320
- BIDD:PXR0147
- COLFAZIMINE [VANDF]
- CLOFAZIMINE [EP MONOGRAPH]
- SR-01000000259
- 2-Phenazinamine, 3,5-dihydro-N,5-bis(4-chlorophenyl)-3-((1-methylethyl)imino)-
- Clofazimine 100 microg/mL in Acetonitrile
- G 30320
- NS00011720
- CHEBI:3749
- N,5-bis(4-chlorophenyl)-3-propan-2-ylimino-2-phenazinamine
- CLOFAZIMINE [MART.]
- N,5-Bis(4-chlorophenyl)-3,5-dihydro-3-[(1-methylethyl)imino]-2-phenazinamine
- cid_2794
- CLOFAZIMINE [USP MONOGRAPH]
- NSC759283
- Q418611
- CLOFAZIMINE [WHO-IP]
- NSC141046
- N,5-bis(4-chlorophenyl)-3-propan-2-ylimino-phenazin-2-amine
- SR-05000001807-2
- Clofazimine, United States Pharmacopeia (USP) Reference Standard
- SMP2_000339
- SR-01000000259-6
- UNII-D959AE5USF
- 2-Phenazinamine,5-bis(4-chlorophenyl)-3,5-dihydro-3-[(1-methylethyl)imino]-
- (E)-N,5-bis(4-chlorophenyl)-3-(isopropylimino)-3,5-dihydrophenazin-2-amine
- MLS001424318
- HMS3370N05
- CLOFAZIMINE [WHO-DD]
- FT-0657414
- NC00409
- CAS-2030-63-9
- CLOFAZIMINE [INN]
- s4107
- KSC-27-052A
- SBI-0206865.P001
- 2-p-Chloranilino-5-p-chlorphenyl-3,5-dihydro-3-isopropylimino-phenazin
- C2866
- Prestwick1_000376
- Prestwick0_000376
- CLOFAZIMINE [USP-RS]
- AKOS026749881
- Tox21_110516
- BSPBio_000531
- SR-05000001807-1
- BRD-K56614220-001-10-9
- (3E)-N,5-bis(4-chlorophenyl)-3-isopropylimino-phenazin-2-amine
- Riminophenazine
- Prestwick2_000376
- BDBM50318909
- BRD-K56614220-001-19-0
- DA-72278
- BRD-K56614220-001-21-6
- BRD-K56614220-001-18-2
- WDQPAMHFFCXSNU-UHFFFAOYSA-N
- HY-B1046R
- AC-38030
- AC20496
- Clofazimine (Standard)
- N,5-Bis(4-chlorophenyl)-3,5-dihydro-3-[(1-methylethyl)imino]-2-phenazina mine;3-(p-Chloroanilino)-10-(p-chlorophenyl)-2,10-dihydro-2- (isopropylimino)phenazine
-
- MDL: MFCD00056793
- Inchi: 1S/C27H22Cl2N4/c1-17(2)30-24-16-27-25(15-23(24)31-20-11-7-18(28)8-12-20)32-22-5-3-4-6-26(22)33(27)21-13-9-19(29)10-14-21/h3-17,31H,1-2H3/b30-24+
- InChI Key: WDQPAMHFFCXSNU-BGABXYSRSA-N
- SMILES: ClC1C=CC(=CC=1)N1C2C=CC=CC=2N=C2C=C(/C(/C=C12)=N/C(C)C)NC1C=CC(=CC=1)Cl
Computed Properties
- Exact Mass: 472.12200
- Monoisotopic Mass: 472.122152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 33
- Rotatable Bond Count: 4
- Complexity: 829
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 7.1
- Topological Polar Surface Area: 40
Experimental Properties
- Color/Form: No data available
- Density: 1.1342 (rough estimate)
- Melting Point: 210-213°C
- Boiling Point: 616.26°C (rough estimate)
- Flash Point: 296.7°C
- Refractive Index: 1.6300 (estimate)
- PSA: 42.21000
- LogP: 7.61120
- Merck: 2373
- pka: 8.37; also reported as 8.51(at 25℃)
Clofazimine Security Information
- Signal Word:Warning
- Hazard Statement: H315; H319; H335
- Warning Statement: P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: R22
- Safety Instruction: S36
- RTECS:SG1578000
-
Hazardous Material Identification:
- Toxicity:LD50 orally in mice, rats, and guinea pigs: >4 g/kg (Stenger)
- Storage Condition:4°C, protect from light
- Risk Phrases:R22
- Safety Term:S36
Clofazimine Customs Data
- HS CODE:35040000
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Clofazimine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B1046-10mM*1mLinDMSO |
Clofazimine |
2030-63-9 | 99.23% | 10mM*1mLinDMSO |
¥550 | 2022-05-18 | |
| MedChemExpress | HY-B1046-500mg |
Clofazimine |
2030-63-9 | 99.20% | 500mg |
¥500 | 2024-07-24 | |
| S e l l e c k ZHONG GUO | S4107-50mg |
Clofazimine |
2030-63-9 | 99.53% | 50mg |
¥796.29 | 2025-02-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C129483-25g |
Clofazimine |
2030-63-9 | ≥98% | 25g |
¥1691.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C129483-1g |
Clofazimine |
2030-63-9 | ≥98% | 1g |
¥114.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C129483-5g |
Clofazimine |
2030-63-9 | ≥98% | 5g |
¥427.90 | 2023-09-03 | |
| DC Chemicals | DC9156-1 g |
Clofazimine |
2030-63-9 | >98% | 1g |
$300.0 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T0377-500 mg |
Clofazimine |
2030-63-9 | 98.23% | 500MG |
¥485.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T0377-1 mL * 10 mM (in DMSO) |
Clofazimine |
2030-63-9 | 98.23% | 1 mL * 10 mM (in DMSO) |
¥530.00 | 2022-02-28 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021340-1g |
Clofazimine |
2030-63-9 | 99% | 1g |
¥113 | 2024-05-25 |
Clofazimine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:2030-63-9)Clofazimine
Order Number:A814428
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:01
Price ($):247.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:2030-63-9)Clofazimine
Order Number:LE14107
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:10
Price ($):discuss personally
Email:18501500038@163.com
Clofazimine Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
2030-63-9 (Clofazimine) Related Products
- 24028-59-9(2-Phenazinamine,8-chloro-3-(cyclohexylimino)-3,5-dihydro-N,5-diphenyl-)
- 111435-97-3(2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[[3-(1-pyrrolidinyl)propyl]imino]-)
- 111436-09-0(2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[(2,2,6,6-tetramethyl-4-piperidinyl)imino]-)
- 103051-26-9(2-Phenazinamine,N,5-bis(4-chlorophenyl)-3-(ethylimino)-3,5-dihydro-)
- 111436-11-4(N,5-Bis(4-chlorophenyl)-3-[5-(diethylamino)pentan-2-ylimino]phenazin-2-amine)
- 103280-91-7(2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[(2-methylpropyl)imino]-)
- 102262-55-5(2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-imino-)
- 111435-98-4(2-Phenazinamine,N,5-bis(4-chlorophenyl)-3,5-dihydro-3-[[3-(1-piperidinyl)propyl]imino]-)
- 61049-34-1(2-Phenazinamine, 7-chloro-3,5-dihydro-N,5-diphenyl-3-(phenylimino)-,monohydrochloride)
- 78182-93-1(1,2-Ethanediamine,N2-[10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]-2(10H)-phenazinylidene]-N1,N1-diethyl-)